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Compound of Interest

Compound Name: Chrysin 7-O-beta-gentiobioside

Cat. No.: B1494589

CAS Number: 88640-89-5
Chemical Formula: C27H30014

Molecular Weight: 578.52 g/mol

Abstract

Chrysin 7-O-beta-gentiobioside is a flavonoid glycoside, a natural product found in plants
such as Spartium junceum.[1][2][3] This technical guide provides a summary of the available
scientific information regarding its physicochemical properties, biological activities, and relevant
experimental methodologies. Due to the limited specific data for Chrysin 7-O-beta-
gentiobioside, information from its aglycone, chrysin, and the closely related compound,
chrysin 7-O-3-D-glucopyranoside, is included for a broader understanding of its potential
biological context. This guide is intended for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

Chrysin 7-O-beta-gentiobioside is a complex carbohydrate derivative of chrysin. Its structure
consists of the flavone chrysin linked to a gentiobiose (a disaccharide composed of two
glucose units) moiety at the 7-hydroxyl position.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1494589?utm_src=pdf-interest
https://www.benchchem.com/product/b1494589?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB43038437.htm
https://www.medchemexpress.com/chrysin-7-o-beta-gentiobioside.html
http://m.chemfaces.com/natural/Chrysin-7-O-beta-gentiobioside-CFN90833.html
https://www.benchchem.com/product/b1494589?utm_src=pdf-body
https://www.benchchem.com/product/b1494589?utm_src=pdf-body
https://www.benchchem.com/product/b1494589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1494589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 88640-89-5 [11[4]
Molecular Formula C27H30014 [3114]
Molecular Weight 578.52 g/mol [3]
Appearance Powder [3]

Very slightly soluble in water
. (0.11 g/L at 25 °C). Soluble in
Solubility o [4]
DMSO, Pyridine, Methanol,

Ethanol.

) Typically available at 298%
Purity [1]
(HPLC)

Recommended storage at
Storage - [3]
-20°C for long-term stability.

Biological Activity

Chrysin 7-O-beta-gentiobioside has been reported to exhibit cytocidal and antimicrobial
properties.[1] However, detailed quantitative data such as ICso (half-maximal inhibitory
concentration) for its cytotoxic effects and MIC (minimum inhibitory concentration) for its
antimicrobial activities are not readily available in the current scientific literature.

The biological activities of the aglycone, chrysin, are more extensively studied and include
antioxidant, anti-inflammatory, anticancer, and neuroprotective effects.[5] Chrysin has been
shown to modulate various signaling pathways, including the WNT/B-catenin and ERK/MAPK
pathways, and to induce apoptosis in cancer cells.[5][6]

A study on the closely related chrysin 7-O-f3-D-glucopyranoside demonstrated its ability to
increase the expression of the low-density lipoprotein receptor (LDLR) gene in liver cells
through the activation of AMP-activated protein kinase (AMPK).[7] This suggests that
glycosylation of chrysin can significantly influence its biological targets and mechanisms of
action.
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Signaling Pathways

While specific signaling pathways modulated by Chrysin 7-O-beta-gentiobioside have not
been elucidated, the known pathways affected by its aglycone, chrysin, and the related
glucoside provide a foundation for potential areas of investigation.

AMPK Signaling Pathway (Hypothesized based on
Chrysin 7-O--D-glucopyranoside)

Based on studies of chrysin 7-O--D-glucopyranoside, a potential mechanism of action for
chrysin glycosides could involve the activation of the AMPK signaling cascade.[7] Activated
AMPK can, in turn, influence downstream targets involved in cellular metabolism and gene
expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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